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Compound of Interest

Compound Name: Methyl 3-(2-oxoethyl)benzoate

Cat. No.: B169735 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and

physicochemical properties of Methyl 3-(2-oxoethyl)benzoate (CAS No. 124038-37-5). The

information is intended for professionals in research and drug development who may be

working with this compound.

Chemical Identity and Physical Properties
Methyl 3-(2-oxoethyl)benzoate, with the molecular formula C₁₀H₁₀O₃ and a molecular weight

of 178.18 g/mol , is a benzoate ester derivative.[1] Its structure consists of a methyl benzoate

core with an oxoethyl group at the meta position. While comprehensive experimental data is

limited, the following table summarizes its known and predicted physical and chemical

properties.
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Property Value Source(s)

CAS Number 124038-37-5 [1]

Molecular Formula C₁₀H₁₀O₃ [1]

Molecular Weight 178.18 g/mol [1]

Boiling Point 297.1 ± 23.0 °C (Predicted) [2]

Density 1.131 g/cm³ [2]

Storage Temperature
2-8 °C or under -20°C in an

inert atmosphere
[2][3]

Purity >95% [3]

Safety and Hazard Information
A complete Safety Data Sheet (SDS) for Methyl 3-(2-oxoethyl)benzoate is not readily

available in public domains. However, based on information from chemical suppliers, the

following hazard and precautionary statements are associated with this compound. It is

imperative to handle this chemical with caution in a well-ventilated laboratory setting.
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Hazard Class GHS Pictogram Hazard Statements
Precautionary
Statements

Skin Irritation GHS07
H315: Causes skin

irritation.

P264: Wash skin

thoroughly after

handling. P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.

P333+P313: If skin

irritation or rash

occurs: Get medical

advice/attention.

Eye Irritation GHS07
H319: Causes serious

eye irritation.

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P337+P313: If eye

irritation persists: Get

medical

advice/attention.

Skin Sensitization GHS07
H317: May cause an

allergic skin reaction.

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray. P280:

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P333+P313: If skin

irritation or rash

occurs: Get medical

advice/attention.
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General Handling Precautions:

Handle in accordance with good industrial hygiene and safety practices.

Use in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Wash hands thoroughly before and after handling.

Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Experimental Protocols
Detailed experimental protocols for the synthesis and biological evaluation of Methyl 3-(2-
oxoethyl)benzoate are not extensively published. The following sections provide a putative

synthesis protocol based on general organic chemistry principles and a standard workflow for

assessing the biological activity of a novel compound.

Putative Synthesis of Methyl 3-(2-oxoethyl)benzoate
A potential synthetic route to Methyl 3-(2-oxoethyl)benzoate could involve the oxidation of the

corresponding alcohol, Methyl 3-(2-hydroxyethyl)benzoate.

Reaction Scheme:
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Synthesis of Methyl 3-(2-oxoethyl)benzoate

Methyl 3-(2-hydroxyethyl)benzoate

OxidationOxidizing Agent
(e.g., PCC, Dess-Martin periodinane)

Solvent
(e.g., Dichloromethane)

Methyl 3-(2-oxoethyl)benzoateAqueous Workup
& Purification

Click to download full resolution via product page

Caption: Putative synthesis of Methyl 3-(2-oxoethyl)benzoate via oxidation.

Materials:

Methyl 3-(2-hydroxyethyl)benzoate

Pyridinium chlorochromate (PCC) or Dess-Martin periodinane

Anhydrous dichloromethane (DCM)

Silica gel for column chromatography

Standard laboratory glassware and equipment

Procedure:

Dissolve Methyl 3-(2-hydroxyethyl)benzoate in anhydrous DCM in a round-bottom flask

under an inert atmosphere (e.g., nitrogen or argon).

Add the oxidizing agent (e.g., PCC or Dess-Martin periodinane) portion-wise to the stirred

solution at room temperature.
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Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a suitable quenching agent (e.g., sodium

thiosulfate for Dess-Martin periodinane).

Filter the reaction mixture through a pad of celite or silica gel to remove solid byproducts.

Wash the filtrate with saturated aqueous sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

Purify the crude product by flash column chromatography on silica gel using an appropriate

eluent system (e.g., a gradient of ethyl acetate in hexanes).

Characterize the final product by spectroscopic methods (e.g., ¹H NMR, ¹³C NMR, and mass

spectrometry).

General Workflow for In Vitro Cytotoxicity Assessment
To evaluate the potential biological activity of Methyl 3-(2-oxoethyl)benzoate, a standard in

vitro cytotoxicity assay, such as the MTT assay, can be performed. This assay assesses the

metabolic activity of cells and is a common initial screening method.
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In Vitro Cytotoxicity Assay Workflow

Cell Seeding
(e.g., Cancer cell line)

Compound Treatment
(Varying concentrations of

Methyl 3-(2-oxoethyl)benzoate)

Incubation
(e.g., 24, 48, 72 hours)

MTT Reagent Addition

Incubation
(Formation of formazan crystals)

Solubilization of Formazan

Absorbance Measurement
(e.g., at 570 nm)

Data Analysis
(Calculation of IC₅₀)

Click to download full resolution via product page

Caption: General workflow for an MTT-based in vitro cytotoxicity assay.
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Biological Activity and Signaling Pathways
Currently, there is a lack of published scientific literature detailing the specific biological

activities or the involvement of Methyl 3-(2-oxoethyl)benzoate in any signaling pathways. The

structurally related compound, methyl benzoate, has been investigated for its potential as an

environmentally safe insecticide.[4] Analogs of methyl benzoate have also been studied as

modulators of DNA methylation in hepatocellular carcinoma.[5] These studies suggest that the

benzoate scaffold can be a starting point for developing biologically active molecules. Further

research is required to elucidate the specific biological profile of Methyl 3-(2-
oxoethyl)benzoate.

Conclusion
This technical guide consolidates the currently available information on the safety, handling,

and properties of Methyl 3-(2-oxoethyl)benzoate. While a comprehensive safety profile and

detailed experimental data are limited, the provided information serves as a crucial starting

point for researchers. It is essential to exercise caution and adhere to standard laboratory

safety protocols when handling this compound. Further investigation into its synthesis,

biological activity, and potential mechanisms of action is warranted to fully understand its

scientific and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of
Methyl 3-(2-oxoethyl)benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b169735#methyl-3-2-oxoethyl-benzoate-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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